(3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate
Overview
Description
“(3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate” is a chemical compound that has a wide range of applications in various industries . It is also known by its synonym, Ethyl cis-4-amino-3-methoxypiperidine-1-carboxylate monohydrochloride .
Synthesis Analysis
In the pharmaceutical industry, this compound is used as an intermediate for the synthesis of various drugs . It is a key ingredient in the production of anti-cancer drugs and anti-inflammatory agents . This compound is also used in the synthesis of drugs that treat central nervous system disorders such as Parkinson’s disease and schizophrenia .Molecular Structure Analysis
The molecular formula of this compound is C9H18N2O3 . It has a molecular weight of 202.25 g/mol .Chemical Reactions Analysis
In the chemical industry, this compound is used as a catalyst in various chemical reactions . It is also used as a starting material for the synthesis of other compounds .Physical And Chemical Properties Analysis
This compound is a white crystalline powder . It has a melting point of 180-184°C and is soluble in water .Scientific Research Applications
Pharmaceutical Intermediates
(3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate: is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique structure makes it a valuable building block in the development of drugs targeting central nervous system disorders, such as Parkinson’s disease and schizophrenia . Additionally, it plays a crucial role in the production of anti-cancer and anti-inflammatory agents .
Catalysts in Chemical Reactions
In the chemical industry, this compound serves as a catalyst in various chemical reactions. Its ability to facilitate reactions without being consumed makes it an essential component in the synthesis of other complex molecules . This application is particularly important in the production of fine chemicals and specialty chemicals.
Agrochemical Production
(3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate: is also utilized in the agrochemical industry. It is involved in the synthesis of insecticides and herbicides, contributing to the development of more effective and environmentally friendly agricultural chemicals . This application helps in improving crop yields and protecting plants from pests and diseases.
Dye and Pigment Synthesis
The compound is used in the production of dyes and pigments. Its chemical properties allow it to act as a precursor in the synthesis of various colorants used in textiles, plastics, and other materials . This application is significant in industries where color consistency and stability are crucial.
Research in Organic Chemistry
In academic and industrial research, (3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate is employed as a model compound in the study of organic synthesis techniques. Researchers use it to explore new synthetic pathways and reaction mechanisms, contributing to the advancement of organic chemistry .
Development of Novel Therapeutics
The compound’s unique structure and reactivity make it a candidate for the development of novel therapeutics. Researchers are investigating its potential in creating new drug molecules with improved efficacy and reduced side effects . This application is part of ongoing efforts to discover innovative treatments for various diseases.
Biochemical Research
In biochemical research, (3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate is used to study enzyme interactions and protein-ligand binding. Its role in these studies helps in understanding the biochemical pathways and mechanisms at a molecular level . This knowledge is essential for drug discovery and development.
Material Science
The compound is also explored in material science for its potential applications in creating new materials with specific properties. Researchers are investigating its use in the development of polymers and other advanced materials that could have applications in various industries, including electronics and aerospace .
These diverse applications highlight the versatility and importance of (3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate in scientific research and industrial processes.
Future Directions
The compound has a wide range of applications in various industries, including the pharmaceutical and chemical industries . Its properties and applications make it a key ingredient in the production of many essential drugs and chemicals . Therefore, it is expected to continue to be of significant interest in these fields.
properties
IUPAC Name |
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-8(12)9(7-13)15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNGHCFVWYKWWMU-BDAKNGLRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4R)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate | |
CAS RN |
1171124-68-7 |
Source
|
| Record name | Cis-4-amino-1-boc-3-methoxy-piperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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